N-((6-(furan-3-yl)pyridin-3-yl)methyl)-3-(methylsulfonyl)-2-oxoimidazolidine-1-carboxamide

• IUPAC Name: N-[[6-(furan-3-yl)pyridin-3-yl]methyl]-3-methylsulfonyl-2-oxoimidazolidine-1-carboxamide
• InChI: InChI=1S/C15H16N4O5S/c1-25(22,23)19-6-5-18(15(19)21)14(20)17-9-11-2-3-13(16-8-11)12-4-7-24-10-12/h2-4,7-8,10H,5-6,9H2,1H3,(H,17,20)
• InChI Key: FUMUYYYKYJPDQS-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCN(C1=O)C(=O)NCC2=CN=C(C=C2)C3=COC=C3
• Molecular Formula: C15H16N4O5S
• Molecular Weight: 364.4 g/mol

Description

N-((6-(furan-3-yl)pyridin-3-yl)methyl)-3-(methylsulfonyl)-2-oxoimidazolidine-1-carboxamide is a useful research compound. Its molecular formula is C15H16N4O5S and its molecular weight is 364.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Antiprotozoal Agents

Compounds structurally related to the specified chemical, especially those incorporating furan and pyridinyl moieties, have been explored for their antiprotozoal properties. For instance, novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines demonstrated strong DNA affinities and significant in vitro and in vivo activity against Trypanosoma brucei rhodesiense and Plasmodium falciparum, suggesting potential as antiprotozoal agents (Ismail et al., 2004).

Antileishmanial Activity

Derivatives of 2-amino-4,6-dimethylpyridine, integrated into 2-imidazolidinone and further modified, showed notable in vitro and in vivo antileishmanial activity. This suggests that compounds with a similar structural framework may hold promise for treating diseases caused by Leishmania species (Abdala et al., 2000).

Antimicrobial and Antifungal Applications

Synthetic efforts have yielded compounds with furan and pyridinyl segments showing antimicrobial and antifungal properties. For example, some N-alkylated triazoles, oxadiazoles, and thiadiazoles based on N-(furan-2-ylmethylidene)-4,6-dimethyl-1H-pyrazolo-[3,4-b]pyridine-3-amine demonstrated significant antimicrobial activities, underlining the potential of furan-containing compounds in developing new antimicrobial agents (El-Essawy & Rady, 2011).

Metal-Free Synthetic Strategies

Research on sulfonylated furans and imidazo[1,2-a]pyridines through a metal-free three-component, domino reaction, indicates the versatility of furan and pyridinyl moieties in synthesizing complex structures without the need for metal catalysts. This approach offers a new strategy for creating sulfonylated furan or imidazo[1,2-a]pyridine derivatives with potential applications in various domains (Cui et al., 2018).